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Compound of Interest

Compound Name:
2,5-dihydroxy-3-methoxy-

Acetophenone

CAS No.: 90536-47-3

Cat. No.: B3038808

Get Quote

Executive Summary
2,5-dihydroxy-3-methoxy-Acetophenone (CAS No. 90536-47-3) is a bioactive acetophenone

derivative primarily isolated from the roots of Euphorbia pekinensis (Euphorbiaceae).[1][2][3]

Structurally characterized by a para-hydroquinone core with a specific meta-methoxy

substitution, this compound represents a distinct branch of the phenylpropanoid pathway.

Unlike common flavonoids or simple phenolics, its biosynthesis necessitates a convergence of

the Shikimate Pathway,

-Oxidative Chain Shortening, and specialized Polyketide Synthase (PKS) activity.

This guide delineates the theoretical and experimentally supported biosynthetic route,

emphasizing the enzymatic logic governing the 2,5-substitution pattern (gentisic acid

homology) and the regioselective methylation at the 3-position.

Chemical Identity & Structural Logic

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b3038808#bc-rfq
https://www.benchchem.com/product/b3038808/docs?utm_src=pdf-body#biosynthetic-pathway-of-2-5-dihydroxy-3-methoxy-acetophenone-a-technical-guide
https://www.biocrick.com/Teneligliptin-hydrobromide-BCC1992.html
https://www.biocrick.com/Sorghumol-acetate-BCN4448.html
https://www.biocrick.com/Daturataturin-A-aglycone-BCN4445.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3038808?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Before mapping the pathway, we must establish the structural constraints that dictate the

biosynthetic steps.

Property Specification

IUPAC Name 1-(2,5-dihydroxy-3-methoxyphenyl)ethanone

CAS Number 90536-47-3

Molecular Formula

Core Scaffold Acetophenone (Phenyl-ethanone)

Substitution Pattern 2,5-dihydroxy (Hydroquinone-like); 3-methoxy

Key Biosynthetic Precursor
Gentisic Acid (2,5-dihydroxybenzoic acid)

moiety

Biosynthetic Challenge: The 2,5-dihydroxy pattern is less common than the 2,4,6-trihydroxy

(phloroglucinol) pattern typical of Type III PKS cyclization. This suggests the aromatic ring is

likely derived from the Shikimate/Benzoate pathway (preserving the oxygenation pattern of a

benzoic acid precursor) rather than de novo cyclization of three malonyl-CoA units.

The Biosynthetic Pathway[4][5][6]
The biosynthesis is divided into three distinct phases:

Precursor Formation: Shikimate

L-Phenylalanine.[4]

Scaffold Generation: Phenylpropanoid degradation to a Benzoic Acid derivative (Gentisic

Acid).

Assembly & Modification: PKS-mediated side-chain extension and regioselective

methylation.

Phase 1: The Phenylpropanoid Entry
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The pathway initiates in the plastid and cytosol, converting primary metabolites into the

phenylpropanoid scaffold.

Step 1:L-Phenylalanine is deaminated by Phenylalanine Ammonia Lyase (PAL) to form trans-

Cinnamic acid.

Step 2:trans-Cinnamic acid is hydroxylated at the C4 position by Cinnamate 4-Hydroxylase

(C4H) (a CYP450 monooxygenase) to yield p-Coumaric acid.

Phase 2: -Oxidative Chain Shortening (The Benzoate
Route)
To form the acetophenone core (

), the

phenylpropanoid skeleton must undergo chain shortening.

Step 3:p-Coumaric acid is activated to p-Coumaroyl-CoA by 4-Coumarate:CoA Ligase (4CL).

Step 4: The side chain is shortened via a

-oxidation-like mechanism (involving hydration and cleavage) or a non-oxidative route to
yield 4-Hydroxybenzoic Acid (4-HBA).

Step 5 (Critical Hydroxylation): 4-HBA is hydroxylated at the C2 position (ortho) by Benzoate

2-Hydroxylase (BA2H) (likely a soluble 2-oxoglutarate-dependent dioxygenase or a

membrane-bound CYP). This yields Gentisic Acid (2,5-dihydroxybenzoic acid).

Phase 3: Acetophenone Assembly & Methylation
This phase distinguishes the synthesis of 2,5-dihydroxy-3-methoxy-Acetophenone from

other phenolics.

Step 6 (Priming): Gentisic acid is activated to Gentisyl-CoA by a specific benzoate-CoA

ligase.

Step 7 (PKS Extension): A Type III Polyketide Synthase (PKS)—specifically a Benzalacetone

Synthase (BAS) or Acetophenone Synthase homolog—condenses Gentisyl-CoA with one
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unit of Malonyl-CoA.

Mechanism:[1][5][6][7][8][9] The PKS performs a decarboxylative condensation followed

by hydrolysis (rather than cyclization of a tetraketide), releasing the methyl ketone moiety.

Result:2,5-Dihydroxyacetophenone (Quinacetophenone).

Step 8 (Regioselective Methylation): The final step involves an O-Methyltransferase (OMT).

Given the steric crowding at position 3 (between the 2-OH and 4-H), a highly specific

Catechol O-Methyltransferase (COMT) or Flavonoid O-Methyltransferase (FOMT) transfers a

methyl group from S-Adenosyl-L-Methionine (SAM) to the 3-hydroxyl group (which likely

exists via transient tautomerization or further hydroxylation if not already present).

Correction: If the precursor is Gentisic acid (2,5-diOH), where does the 3-methoxy come

from?

Refined Hypothesis: The pathway likely involves 3-hydroxylation of Gentisic acid to 2,3,5-

trihydroxybenzoic acid, followed by methylation, OR the methylation occurs on the

acetophenone scaffold directly via a radical-SAM or specific aromatic OMT targeting the

activated ortho position.

Pathway Visualization (DOT Diagram)
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Figure 1: Proposed biosynthetic pathway of 2,5-dihydroxy-3-methoxy-Acetophenone via the

Gentisic Acid route. Key enzymes include PAL (Phenylalanine Ammonia Lyase) and Type III

PKS.

Enzymatic Logic & Causality
Why the Gentisic Acid Route?
While acetophenones can be formed via degradation of flavonoids, the specific 2,5-dihydroxy

substitution pattern strongly points to Gentisic Acid as an intermediate. Gentisic acid is a

common plant metabolite derived from salicylic acid or 4-hydroxybenzoic acid.

Causality: The presence of the 5-hydroxyl group (para to the 2-hydroxyl) is characteristic of

the hydroquinone moiety found in Gentisic acid. Direct polyketide cyclization of 3 malonyl-

CoA units typically yields a 2,4,6 (phloroglucinol) or 2,4 (resorcinol) pattern, not 2,5.

Therefore, the aromatic ring is likely pre-formed (shikimate origin) and modified before the

acetyl tail is added.

The Role of Type III PKS
Type III Polyketide Synthases are versatile enzymes in plants. Unlike Type I or II, they can

accept a variety of CoA starters.

Mechanism: A specific Benzalacetone Synthase (BAS) homolog accepts Gentisyl-CoA as the

starter unit. It condenses with one molecule of Malonyl-CoA. Instead of continuing chain

elongation, the enzyme catalyzes a decarboxylation and hydrolysis step, releasing the

diketide as a methyl ketone (acetophenone).

Experimental Protocols for Validation
To confirm this pathway in Euphorbia pekinensis, the following self-validating protocols are

recommended.

Protocol A: Stable Isotope Feeding (Precursor Tracking)
Objective: Determine if the aromatic ring originates from Phenylalanine or Acetate.
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Preparation: Culture Euphorbia pekinensis hairy roots or excised root tips in liquid MS

medium.

Tracer Administration:

Group A: Feed [Ring-

]-L-Phenylalanine (100

M).

Group B: Feed [1,2-

]-Sodium Acetate (100

M).

Incubation: Incubate for 24–48 hours under standard growth conditions.

Extraction: Extract root tissue with MeOH:EtOAc (1:1).

Analysis: Analyze via LC-HRMS/MS.

Validation Logic: If the acetophenone ring shows intact

labeling from Phenylalanine, the Shikimate/Gentisic acid pathway is confirmed. If the ring
shows disjointed acetate unit incorporation, a pure polyketide origin is suggested.

Protocol B: In Vitro OMT Assay
Objective: Validate the final methylation step.

Enzyme Extraction: Homogenize fresh root tissue in extraction buffer (100 mM Tris-HCl pH

7.5, 10% glycerol, 5 mM DTT, PVPP). Centrifuge at 12,000 x g to obtain crude protein

extract.

Reaction Mix:

Substrate: 2,5-dihydroxyacetophenone (100
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M).

Cofactor: S-Adenosyl-L-[methyl-

]methionine (SAM) or non-labeled SAM.

Buffer: 50 mM Tris-HCl (pH 7.5), 2 mM

.

Incubation: 30°C for 30 minutes.

Detection: Terminate with HCl. Extract with ethyl acetate.[2][3] Analyze via HPLC-Radio-flow

or LC-MS.

Validation Logic: Detection of a product peak matching the retention time and mass of 2,5-
dihydroxy-3-methoxy-Acetophenone confirms the presence of a regioselective OMT.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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